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Compound of Interest

Compound Name: 7-Methoxyneochamaejasmine A

Cat. No.: B1254224 Get Quote

CAS Number: 402828-38-0 Molecular Formula: C₃₁H₂₄O₁₀ Molecular Weight: 556.5 g/mol

Introduction
7-Methoxyneochamaejasmine A is a naturally occurring biflavonoid isolated from the roots of

Stellera chamaejasme L., a plant used in traditional medicine.[1] Biflavonoids are a class of

polyphenolic compounds known for their diverse biological activities. This technical guide aims

to provide a comprehensive overview of 7-Methoxyneochamaejasmine A for researchers,

scientists, and drug development professionals. However, it is important to note that publicly

available research specifically detailing the biological activities, experimental protocols, and

signaling pathways of 7-Methoxyneochamaejasmine A is currently limited. Much of the

available information pertains to the broader class of biflavonoids or other compounds isolated

from Stellera chamaejasme.

Chemical Structure
The chemical structure of 7-Methoxyneochamaejasmine A is characterized by two flavonoid

moieties linked together. This structure forms the basis for its potential biological activities.

Biological Activities and Potential Applications
While specific studies on 7-Methoxyneochamaejasmine A are not extensively available,

research on related biflavonoids and extracts from Stellera chamaejasme suggests several

potential areas of pharmacological interest. Biflavonoids, as a class, have been reported to
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exhibit a wide range of effects, including cytotoxic, anti-inflammatory, antiviral, and enzyme

inhibitory activities.

Cytotoxic Activity
Numerous biflavonoids have demonstrated cytotoxic effects against various cancer cell lines.

For instance, related compounds have been shown to induce apoptosis in cancer cells. This

suggests that 7-Methoxyneochamaejasmine A could be a candidate for further investigation

as a potential anticancer agent.

Anti-inflammatory Activity
Inflammation is a key factor in many chronic diseases. Flavonoids are known to possess anti-

inflammatory properties by modulating various signaling pathways and enzymes involved in the

inflammatory response. The potential of 7-Methoxyneochamaejasmine A to act as an anti-

inflammatory agent warrants further investigation.

Antiviral Activity
Several flavonoids have been identified as potent antiviral agents, inhibiting the replication of

various viruses. This raises the possibility that 7-Methoxyneochamaejasmine A may also

possess antiviral properties.

Enzyme Inhibition
Enzyme inhibition is a common mechanism of action for many drugs. Flavonoids have been

shown to inhibit a variety of enzymes, which could explain their diverse pharmacological

effects. The specific enzyme inhibitory potential of 7-Methoxyneochamaejasmine A remains

to be elucidated.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 7-Methoxyneochamaejasmine
A are not available in the current body of scientific literature. However, researchers can adapt

established methodologies for assessing the bioactivities of natural products. The following are

generalized workflows that could be applied.

General Workflow for Bioactivity Screening
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To investigate the potential biological activities of 7-Methoxyneochamaejasmine A, a

systematic screening process would be essential. This would involve a series of in vitro assays

to identify promising areas for further research.

Bioactivity Screening Workflow
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Caption: A generalized workflow for the screening and development of 7-
Methoxyneochamaejasmine A.

Signaling Pathways
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Specific signaling pathways modulated by 7-Methoxyneochamaejasmine A have not yet been

reported. Based on the activities of other biflavonoids, potential target pathways could include

those involved in apoptosis, inflammation, and cell proliferation.

Hypothetical Signaling Pathway in Cytotoxicity
Based on studies of other biflavonoids, a potential mechanism for cytotoxic activity could

involve the induction of apoptosis through the modulation of key signaling cascades.

Hypothetical Apoptotic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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